Cas no 72235-44-0 (1,8-Naphthyridine-3,4-diamine)

• Product Name: 1,8-Naphthyridine-3,4-diamine
• CAS No: 72235-44-0
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 549293
• PubChem ID: 12543216
• Update Time: 2025-04-19

1,8-Naphthyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3,4-diamine
• 3,4-Diamino-1,8-naphthyridine
• SCHEMBL1233908
• 72235-44-0
• DTXSID60501947

• Inchi： 1S/C8H8N4/c9-6-4-12-8-5(7(6)10)2-1-3-11-8/h1-4H,9H2,(H2,10,11,12)
• InChI Key： MSLIZVBCUVDYDJ-UHFFFAOYSA-N
• SMILES： N1C=C(C(=C2C=CC=NC=12)N)N

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82